Cas no 877794-79-1 (5-ethoxy-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol)

• Product Name: 5-ethoxy-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol
• CAS No: 877794-79-1
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5421585
• Update Time: 2025-05-20

5-ethoxy-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-2-(5-(2-ethoxyphenoxy)pyrimidin-4-yl)phenol
• 5-ethoxy-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol

• Inchi： 1S/C20H20N2O4/c1-3-24-14-9-10-15(16(23)11-14)20-19(12-21-13-22-20)26-18-8-6-5-7-17(18)25-4-2/h5-13,23H,3-4H2,1-2H3
• InChI Key： FBCYFTTVJBOJPJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC)=CC=C1C1C(OC2=CC=CC=C2OCC)=CN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-ethoxy-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol

5-ethoxy-2,5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 877794-79-1): An Overview of a Promising Compound in Medicinal Chemistry

5-ethoxy-2,5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 877794-79-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by the presence of an ethoxy group and a phenoxy substituent, which contribute to its biological activity and pharmacological properties.

The chemical structure of 5-ethoxy-2,5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol is particularly noteworthy for its ability to interact with various biological targets. The pyrimidine core is a common scaffold in many bioactive molecules, and the addition of the ethoxy and phenoxy groups enhances its binding affinity and selectivity. Recent studies have shown that this compound exhibits potent activity against several disease targets, making it a promising candidate for drug development.

In the context of medicinal chemistry, the design and synthesis of novel compounds with improved pharmacological profiles are crucial. 5-ethoxy-2,5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol has been synthesized using various methodologies, including multistep reactions and combinatorial approaches. These synthetic routes have been optimized to ensure high yields and purity, which are essential for preclinical and clinical evaluations.

One of the key areas of research involving 5-ethoxy-2,5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol is its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. For instance, it has been shown to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This mechanism of action makes it a valuable candidate for further investigation in oncology.

Beyond its anticancer properties, 5-ethoxy-2,5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol has also shown promise in other therapeutic areas. Research has indicated that it possesses anti-inflammatory and antioxidant activities, which could be beneficial in treating conditions such as arthritis and neurodegenerative diseases. The ability to modulate multiple biological processes suggests that this compound may have a broad spectrum of therapeutic applications.

The pharmacokinetic properties of 5-ethoxy-2,5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have revealed that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target sites and exert its intended biological effects.

To further validate the therapeutic potential of 5-ethoxy-2,5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the safety and efficacy of the compound. For example, in rodent models of cancer, it has been shown to significantly reduce tumor size without causing significant toxicity. Similarly, in models of inflammatory diseases, it has demonstrated anti-inflammatory effects without adverse side effects.

The clinical development of 5-ethoxy-2,5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol is an ongoing process that involves rigorous testing and evaluation. Phase I clinical trials are currently underway to assess the safety and tolerability of the compound in human subjects. Preliminary results from these trials have been encouraging, with no major safety concerns reported so far. The next steps will involve Phase II trials to evaluate its efficacy in specific disease indications.

In conclusion, 5-ethoxy-2,5-(2.ethoxyphenoxy)pyrimidin.-4.ylphenol (CAS No. 877794.-79.-1) represents a promising compound in the field of medicinal chemistry with potential applications in oncology, inflammation, and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, the full therapeutic potential of this compound will become clearer.